Cas no 937-38-2 (1-chloro-3-phenylpropan-2-one)

1-Chloro-3-phenylpropan-2-one is a chlorinated aromatic ketone with the molecular formula C9H9ClO. This compound is characterized by its reactive α-chloroketone functional group, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure allows for further functionalization via nucleophilic substitution or condensation reactions. The presence of both a phenyl group and a reactive chloroacetone moiety enhances its utility in constructing complex molecular frameworks. It is typically handled under controlled conditions due to its reactivity. The compound is available in high purity, ensuring consistent performance in synthetic applications.

1-chloro-3-phenylpropan-2-one structure

Product Name:1-chloro-3-phenylpropan-2-one

CAS No:937-38-2

MF:C₉H₉ClO

MW:168.620161771774

MDL:MFCD08444188

CID:815144

PubChem ID:236349

Update Time:2025-06-24

1-chloro-3-phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Propanone,1-chloro-3-phenyl-
- 1-CHLORO-3-PHENYLACETONE
- 1-chloro-3-phenylpropan-2-one
- 1-chloro-3-phenyl-2-propanone
- 1-chloro-3-phenyl-propan-2-one
- 3-chloro-1-phenyl-2-propanone
- 3-phenyl-1-chloropropan-2-one
- benzyl chloromethyl ketone
- AKOS000119308
- SCHEMBL1721404
- FT-0657074
- DTXSID10284738
- MFCD08444188
- 1-chloro 3-phenyl propan-2-one
- NIOHSOXYJMSVOA-UHFFFAOYSA-N
- 937-38-2
- EN300-23737
- Z164706024
- 2-Propanone, 1-chloro-3-phenyl-
- NSC38775
- Y10931
- A844694
- BS-13404
- NSC-38775
- DB-008759
- SY171910
- MDL： MFCD08444188
- Inchi： 1S/C9H9ClO/c10-7-9(11)6-8-4-2-1-3-5-8/h1-5H,6-7H2
- InChI Key： NIOHSOXYJMSVOA-UHFFFAOYSA-N
- SMILES： ClCC(CC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 168.03400
Monoisotopic Mass: 168.034
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 17.1A^2

Experimental Properties

Density: 1.145
Melting Point: 72-73 ℃
Boiling Point: 244.7°Cat760mmHg
Flash Point: 119.6°C
Refractive Index: 1.527
PSA: 17.07000
LogP: 2.03700

1-chloro-3-phenylpropan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WH328-250mg	1-chloro-3-phenylpropan-2-one	937-38-2	95+%	250mg	4127CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WH328-100mg	1-chloro-3-phenylpropan-2-one	937-38-2	95+%	100mg	1690CNY	2021-05-07
Ambeed	A407967-50mg	1-Chloro-3-phenylpropan-2-one	937-38-2	95+%	50mg	$111.00	2021-07-07
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